Cas no 900011-42-9 (N-(2,5-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 900011-42-9
• MF: C₁₇H₁₉N₅O₅
• MW: 373.363263368607
• CID: 5494125
• Update Time: 2025-07-16

N-(2,5-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(2,5-dimethoxyphenyl)-1,4-dihydro-1-(2-hydroxyethyl)-4-oxo-
• N-(2,5-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C17H19N5O5/c1-26-11-3-4-14(27-2)13(7-11)20-15(24)9-21-10-18-16-12(17(21)25)8-19-22(16)5-6-23/h3-4,7-8,10,23H,5-6,9H2,1-2H3,(H,20,24)
• InChI Key： QISXFEXNNITLBW-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC(OC)=CC=C2OC)=O)C(=O)C2C=NN(CCO)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,5-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Professional Introduction to N-(2,5-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide and CAS No 900011-42-9

N-(2,5-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the CAS number 900011-42-9, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a pyrazolo[3,4-d]pyrimidine core, which is a well-known scaffold in the design of bioactive molecules. Pyrazolo[3,4-d]pyrimidines have been extensively studied due to their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of the 2,5-dimethoxyphenyl group in the molecule introduces hydrophobicity and potential interactions with biological targets, while the 2-hydroxyethyl side chain adds a hydrophilic moiety, enhancing solubility and bioavailability. The acetoamide functional group at the 5-position further contributes to the compound's pharmacological potential by facilitating hydrogen bonding interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound N-(2,5-dimethoxyphenyl)-2-1(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide has emerged as a subject of interest due to its structural features that align with current trends in drug design. Specifically, the combination of a pyrazolo[3,4-d]pyrimidine core with functional groups that enhance metabolic stability and target specificity positions this molecule as a valuable asset in the quest for next-generation pharmaceuticals.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex pyrazolo[3,4-d]pyrimidine framework. The introduction of the 2-hydroxyethyl group and the acetoamide moiety necessitates careful consideration to maintain the integrity of the molecule's pharmacophoric features.

Evaluation of the pharmacological properties of N-(2,5-dimethoxyphenyl)-2-1(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide has revealed promising results in preclinical studies. These studies indicate that the compound exhibits inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. The presence of both hydrophobic and hydrophilic regions in its structure allows for favorable interactions with biological targets, suggesting potential therapeutic applications.

The compound's potential is further underscored by its stability under physiological conditions and its ability to cross biological membranes effectively. These characteristics are crucial for ensuring that the drug reaches its target site in sufficient concentrations to elicit a therapeutic response. Additionally, preliminary toxicology studies have shown that N-(2,5-dimethoxyphenyl)-2-1(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide exhibits low toxicity profiles at relevant doses.

Ongoing research is focused on optimizing the synthetic route to improve scalability and cost-effectiveness while maintaining high purity standards. Furthermore，investigators are exploring derivatives of this compound to enhance its pharmacological properties further. By modifying specific functional groups or introducing additional substituents，the goal is to develop more potent and selective therapeutic agents based on this promising scaffold.

The significance of N-(2，5-dimethoxyphenyl) - 21( 25 - hydroxyethyl) - 4 - oxo - 1h， 45h， 55h - pyrazolo [34d] pyrimidin - 51 acetamide lies not only in its current pharmacological potential but also in its versatility as a starting point for future drug development。 As research continues to uncover new biological targets and mechanisms， this compound will likely play an important role in shaping the next generation of pharmaceuticals。 Its unique structural features make it an attractive candidate for further exploration， both academically and industrially。